Cas no 53308-47-7 (Hydrochlordecone)

• Product Name: Hydrochlordecone
• CAS No: 53308-47-7
• MF: C₁₀HCl₉O
• MW: 456.191334486008
• CID: 1581958
• PubChem ID: 179623
• Update Time: 2025-07-14

Hydrochlordecone Chemical and Physical Properties

Names and Identifiers

• 1,1a,3,3a,4,5,5,5a,5b-nonachlorooctahydro-2H-1,3,4-(methanetriyl)cyclobuta[cd]pentalen-2-one
• 1,3,4-Metheno-2H-cyclobuta[cd]pentalen-2-one, 1,1a,3,3a,4,5,5,5a,5b-nonachlorooctahydro-
• 1,3,4-Metheno-2H-cyclobuta[cd]pentalen-2-one, 1,1a,3,4,5,5,5a,5b,6-nonachlorooctahydro-
• Hydrochlordecone
• 1,2,3,4,6,7,9,10,10-nonachloropentacyclo[5.3.0.02,6.03,9.04,8]decan-5-one
• 1,1a,3,3a,4,5,5,5a,5b-Nonachlorooctahydro-1,3,4-metheno-2H-cyclobuta[c,d]pentalen-2-one
• 1,3,4-Metheno-2H-cyclobuta(cd)pentalen-2-one, 1,1a,3,3a,4,5,5,5a,5b-nonachlorooctahydro-
• DTXSID80967900
• 53308-47-7
• JJRPRWNOWWPIIT-UHFFFAOYSA-N

• Inchi： 1S/C10HCl9O/c11-3-1-4(12)6(14,2(3)20)8(16)7(3,15)5(1,13)10(18,19)9(4,8)17/h1H
• InChI Key： JJRPRWNOWWPIIT-UHFFFAOYSA-N
• SMILES： ClC12C3(C(C4(C5C(C(C1(C53Cl)Cl)(Cl)Cl)(C24Cl)Cl)Cl)=O)Cl

Computed Properties

• Exact Mass: 455.716514g/mol
• Monoisotopic Mass: 451.722414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Additional information on Hydrochlordecone

Recent Advances in Hydrochlordecone (53308-47-7) Research: Implications for Chemical Biology and Medicine

Hydrochlordecone (CAS: 53308-47-7), a chlorinated organic compound, has garnered significant attention in recent years due to its unique chemical properties and potential applications in biomedical research. This research briefing synthesizes the latest findings on Hydrochlordecone, focusing on its molecular mechanisms, therapeutic potentials, and environmental impacts. The compound's structural similarity to other organochlorines has prompted investigations into its interactions with biological systems, particularly in the context of neurotoxicity and endocrine disruption.

A 2023 study published in Chemical Research in Toxicology elucidated the metabolic pathways of Hydrochlordecone in mammalian liver microsomes, identifying CYP3A4 as the primary enzyme responsible for its biotransformation. The research employed LC-MS/MS techniques to quantify metabolites, revealing a half-life of 48 hours in vitro. These findings are critical for understanding the compound's pharmacokinetics and potential bioaccumulation risks, especially in occupational exposure scenarios.

Innovative applications of Hydrochlordecone have emerged in cancer research. A breakthrough paper in Journal of Medicinal Chemistry (2024) demonstrated its selective inhibition of heat shock protein 90 (HSP90) in glioblastoma cell lines, achieving 70% tumor growth suppression at nanomolar concentrations. The study utilized cryo-EM to resolve the compound's binding mode to the HSP90 N-terminal domain, providing atomic-level insights for structure-based drug design. This positions Hydrochlordecone as a promising scaffold for developing novel oncology therapeutics.

Environmental persistence remains a key concern, as evidenced by a multinational cohort study tracking Hydrochlordecone contamination in Caribbean ecosystems. The research, published in Environmental Science & Technology, employed advanced GIS modeling to correlate soil concentrations with adverse developmental effects in local wildlife populations. These findings have prompted regulatory reevaluations of acceptable exposure limits in agricultural settings where historical pesticide use has left persistent residues.

Recent analytical advancements have improved detection capabilities for Hydrochlordecone and its derivatives. A 2024 Analytical Chemistry article detailed a novel SERS-based sensor achieving 0.1 ppb detection limits in complex matrices. This technological leap enables more precise environmental monitoring and biomonitoring studies, addressing previous limitations in exposure assessment methodologies.

Ongoing clinical investigations are exploring Hydrochlordecone's immunomodulatory properties, with preliminary data suggesting dose-dependent effects on Th17 cell differentiation. Researchers at the National Institute of Environmental Health Sciences have initiated phase I trials to evaluate safety profiles, while parallel studies investigate its potential as an adjuvant in autoimmune disease therapies. These developments underscore the compound's dual nature as both a environmental contaminant of concern and a potential pharmaceutical agent.

The synthesis of current research indicates that Hydrochlordecone represents a compelling case study in chemical biology, bridging environmental health sciences and medicinal chemistry. Future directions should prioritize structure-activity relationship studies to optimize therapeutic potential while mitigating toxicity risks, as well as large-scale epidemiological studies to clarify long-term health outcomes in exposed populations.